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Compound of Interest

Compound Name: 2',3',4'-Trichloroacetophenone

Cat. No.: B1346110

An In-depth Technical Guide on the Physical Properties of 2',3",4'-Trichloroacetophenone

This technical guide provides a comprehensive overview of the core physical properties of
2',3"4'-Trichloroacetophenone, catering to researchers, scientists, and professionals in drug
development. The document details quantitative physical data, experimental protocols for their
determination, and a logical workflow for property analysis.

Core Physical and Chemical Properties

2',3",4'-Trichloroacetophenone is an organic compound with the chemical formula C8H5CI30.
[1][2][3] It appears as a beige to ochre or gold crystalline powder.[3][4] Other sources describe
its appearance as a white to light yellow or light orange powder to crystal.[3][4] This compound
is insoluble in water but soluble in methanol.[2][3][4]

Quantitative Data Summary

The following table summarizes the key quantitative physical properties of 2',3',4'-
Trichloroacetophenone.
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Property Value Source(s)
Molecular Formula C8H5CI30 [1112][3]
Molecular Weight 223.48 g/mol [2][5]
Melting Point 59-64 °C [31[41[5]

62 °C [1]

Boiling Point 144 °C at 8 mmHg [3][5]
171-173 °C at 15 mmHg [2]

Density (estimate) 1.4736 g/cm3 [31[5]

1.430 + 0.06 g/cm? (Predicted) [2]

LogP (Octanol/Water) 3.21 [1]
Vapor Pressure 0.00134 mmHg at 25°C [5]
Refractive Index (estimate) 1.5510 [31[5]

Experimental Protocols for Property Determination

The following sections outline detailed methodologies for determining the key physical
properties of 2',3"',4'-Trichloroacetophenone.

Melting Point Determination

The melting point of an organic solid like 2',3",4'-Trichloroacetophenone can be determined to
assess its purity. Pure crystalline compounds typically exhibit a sharp melting point range of
0.5-1.0°C.[6]

Apparatus:
o Melting point apparatus (e.g., Thiele tube or a digital Meltemp apparatus)|[6]
e Capillary tubes (sealed at one end)

e Thermometer
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» Heating bath (e.g., paraffin or silicone oil)[6]
e Mortar and pestle
Procedure (Thiele Tube Method):

o Sample Preparation: A small amount of 2',3",4'-Trichloroacetophenone is finely powdered.
[6][7] The open end of a capillary tube is pushed into the powder, and the tube is tapped
gently to pack the solid to a height of 1-2 mm.[7][8]

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb.[6] This assembly is then suspended in the oil bath of a
Thiele tube.[6]

e Heating: The side arm of the Thiele tube is heated gently and slowly (approximately 1-2°C
per minute) to ensure uniform temperature distribution via convection currents.[6]

e Observation and Recording: The temperature at which the solid first begins to melt (T1) and
the temperature at which the last crystal liquefies (T2) are recorded.[7] The melting point is
reported as the range T1-T2. For accuracy, an initial rapid determination can be performed to
find an approximate melting point, followed by a slower, more careful measurement.

Boiling Point Determination

The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding
atmospheric pressure.[9][10]

Apparatus:

Thiele tube or an aluminum block heating apparatus[9][11]

Small test tube (fusion tube)[11]

Capillary tube (sealed at one end)[11]

Thermometer[11]

Heating source (e.g., Bunsen burner)[12]
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Procedure (Capillary Method):

Sample Preparation: A few milliliters of the molten 2',3',4'-Trichloroacetophenone are
placed into a small test tube.[10][11]

Apparatus Setup: A capillary tube, sealed at one end, is placed inverted into the test tube
containing the liquid sample.[11] The test tube is then attached to a thermometer and placed
in a heating apparatus like a Thiele tube or an aluminum block.[9][11]

Heating: The apparatus is heated slowly and uniformly.[11]

Observation and Recording: As the temperature rises, air trapped in the capillary tube will
escape. The boiling point is the temperature at which a rapid and continuous stream of
bubbles emerges from the open end of the capillary tube.[11] Alternatively, the heat can be
removed when a steady stream of bubbles is observed, and the temperature at which the
bubbling stops and the liquid begins to enter the capillary tube is recorded as the boiling
point.[13] It is also recommended to record the barometric pressure for accuracy.[9]

Density Determination

Density is the mass of a substance per unit of volume.[14]

Apparatus:

Volumetric flask (pycnometer) with its cover[14]
Analytical balance[15]

The sample of 2',3',4'-Trichloroacetophenone in liquid form (melted)

Procedure:

Mass of Empty Flask: A clean, dry volumetric flask with its stopper is accurately weighed
(W1).[14]

Mass of Flask with Water: The flask is filled to the calibration mark with distilled water and
weighed again (W2).[14] This step is for calibration if determining relative density.
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e Mass of Flask with Sample: The flask is emptied, dried thoroughly, and then filled to the mark
with the molten 2',3",4'-Trichloroacetophenone and weighed (W3).[14]

» Calculation: The mass of the sample is (W3 - W1). The volume of the flask (V) can be
determined from the mass of the water (W2 - W1) and the known density of water at that
temperature. The density (p) of the sample is then calculated using the formula: p = (W3 -
W1) / V.[16]

Solubility Determination

Solubility tests provide information about the polarity and functional groups present in a
compound.[17]

Apparatus:

o Small test tubes[17]

o Graduated cylinders or pipettes

e Vortex mixer or stirring rod

e Solvents (e.g., water, methanol, diethyl ether, 5% NaOH, 5% HCI)[17]
Procedure:

o Sample and Solvent: Place a small, measured amount (e.g., 25 mg) of 2',3",4'-
Trichloroacetophenone into a test tube.[17]

o Addition of Solvent: Add a small volume (e.g., 0.75 mL) of the chosen solvent to the test tube
in portions.[17]

o Mixing: After each addition, shake the test tube vigorously for a set period (e.g., 60 seconds).
[17][18]

o Observation: Observe whether the compound dissolves completely (soluble), partially, or not
at all (insoluble).[18]
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o Systematic Testing: A systematic approach is often used, starting with water. If the compound
is insoluble in water, its solubility in acidic and basic solutions can be tested to identify
potential functional groups.[19][20] For 2',3",4'-Trichloroacetophenone, it is known to be
insoluble in water and soluble in methanol.[2][3][4]

Analysis Workflow Visualization

The following diagram illustrates a logical workflow for the experimental determination of the
physical properties of an organic compound such as 2',3',4'-Trichloroacetophenone.
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Caption: Workflow for Physical Property Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1346110#2-3-4-trichloroacetophenone-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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